Cas no 110271-42-6 (1H-Naphtho[2,3-c]pyran-5,10-dione, 3-(acetyloxy)-3,4-dihydro-)
110271-42-6 structure
1H-Naphtho[2,3-c]pyran-5,10-dione, 3-(acetyloxy)-3,4-dihydro-
110271-42-6
C15H12O5
272.253
3603654
1H-Naphtho[2,3-c]pyran-5,10-dione, 3-(acetyloxy)-3,4-dihydro- Properties
Names and Identifiers
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- 1H-Naphtho[2,3-c]pyran-5,10-dione, 3-(acetyloxy)-3,4-dihydro-
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- VFHUZKILLBTINK-UHFFFAOYSA-N
- InChI=1S/C15H12O5/c1-8(16)20-13-6-11-12(7-19-13)15(18)10-5-3-2-4-9(10)14(11)17/h2-5,13H,6-7H2,1H3
- CC(=O)OC1CC2=C(CO1)C(=O)c1ccccc1C2=O |c:6|
1H-Naphtho[2,3-c]pyran-5,10-dione, 3-(acetyloxy)-3,4-dihydro- Related Literature
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Subhash M. Agarwal,Prajwal Nandekar,Ravi Saini RSC Adv., 2022,12, 16779-16789
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Lin Wang,Fengmei Gao,Guodong Wei,Jinju Zheng,Xiaomin Cheng,Bin Tang,Weiyou Yang CrystEngComm, 2013,15, 2354-2358
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5. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
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Subhasis Das,Manideepa Sengupta,Arijit Bag,Mumtaj Shah,Ankur Bordoloi Nanoscale, 2018,10, 6409-6425
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Rajesh Bhardwaj,Aline Lucie Carrel,Sonja Lindinger,Christoph Romanin,Roberto Parise-Filho,Matthias A. Hediger,Jean-Louis Reymond RSC Med. Chem., 2020,11, 1032-1040
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Sofía Bordese J. Anal. At. Spectrom., 2022,37, 369-380
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Qingchen Dong,Wenshan Qu,Wenqing Liang,Kunpeng Guo,Haibin Xue,Yuanyuan Guo,Chi-Wah Leung Nanoscale, 2016,8, 7068-7074
110271-42-6 (1H-Naphtho[2,3-c]pyran-5,10-dione, 3-(acetyloxy)-3,4-dihydro-) Related Products
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